Cas no 6729-05-1 (Benzenamine, 4,4'-methylenebis[N-(1-methylethyl)-)

• Product Name: Benzenamine, 4,4'-methylenebis[N-(1-methylethyl)-
• CAS No: 6729-05-1
• MF: C₁₉H₂₆N₂
• MW: 282.423144817352
• CID: 395040
• PubChem ID: 466464
• Update Time: 2025-04-19

Benzenamine, 4,4'-methylenebis[N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-methylenebis[N-(1-methylethyl)-
• N-isopropyl-4-[[4-(isopropylamino)phenyl]methyl]aniline
• SCHEMBL2971862
• 6729-05-1
• N-Isopropyl-N-{4-[4-(isopropylamino)benzyl]phenyl}amine
• N,N'-diisopropyl-4,4'-methylenebis(benzeneamine)
• VRGMLKKXJRZTOE-UHFFFAOYSA-N
• DTXSID50332803

• Inchi： 1S/C19H26N2/c1-14(2)20-18-9-5-16(6-10-18)13-17-7-11-19(12-8-17)21-15(3)4/h5-12,14-15,20-21H,13H2,1-4H3
• InChI Key： VRGMLKKXJRZTOE-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)CC1C=CC(=CC=1)NC(C)C)C(C)C

Computed Properties

• Exact Mass: 282.209598838g/mol
• Monoisotopic Mass: 282.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 24.1Ų